Cas no 16533-77-0 (2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoic acid)

• Product Name: 2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoic acid
• CAS No: 16533-77-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 202120
• PubChem ID: 589768
• Update Time: 2025-04-19

2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoic acid
• Tryptophan, 4-hydroxy-
• 4-Hydroxy-DL-tryptophan
• 4-HYDROXY-TRYPTOPHAN
• 5-Hydroxytryptophan
• Einecs 240-605-9
• (±)-4-Hydroxytryptophan
• SCHEMBL18029267
• SCHEMBL1460641
• BRD-A00150179-001-01-3
• 2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoicacid
• 16533-77-0
• EN300-369974
• 4-Hydroxytryptophan
• CHEBI:70772
• QSHLMQDRPXXYEE-UHFFFAOYSA-N
• Q27139081
• DTXCID801365659
• DTXSID30937077
• DB-349368

• MDL： MFCD17170086
• Inchi： 1S/C11H12N2O3/c12-7(11(15)16)4-6-5-13-8-2-1-3-9(14)10(6)8/h1-3,5,7,13-14H,4,12H2,(H,15,16)
• InChI Key： QSHLMQDRPXXYEE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(=CN2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 99.3

Experimental Properties

• Density: 1.484
• Boiling Point: 520.6°Cat760mmHg
• Flash Point: 268.7°C
• Refractive Index: 1.737
• PSA: 99.34000
• LogP: 1.52820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives